molecular formula C7H12F2N2 B8788702 7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine

7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine

Cat. No. B8788702
M. Wt: 162.18 g/mol
InChI Key: WRZOXGCZOWTRIE-UHFFFAOYSA-N
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Description

7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C7H12F2N2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H12F2N2

Molecular Weight

162.18 g/mol

IUPAC Name

7,7-difluoro-2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine

InChI

InChI=1S/C7H12F2N2/c8-7(9)3-6-4-10-1-2-11(6)5-7/h6,10H,1-5H2

InChI Key

WRZOXGCZOWTRIE-UHFFFAOYSA-N

Canonical SMILES

C1CN2CC(CC2CN1)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A pressure bottle was charged with (S)-7,7-difluoro-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (350 mg, 1841 μmol) and THF under nitrogen, and the solution was cooled to 0° C. under nitrogen. Lithium aluminum hydride (3681 μl, 3681 μmol) was added, the mixture was allowed to warm to RT, followed by heating at reflux for 3 h. 2 mL of water was carefully added, followed by 2 mL of 6N NaOH. After stirring for 10 min, the mixture was filtered through Celite and washed with EtOAc. The filtrate was concentrated. GC/MS: [M+H]=163.
Name
(S)-7,7-difluoro-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
Quantity
350 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3681 μL
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four

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